Cas no 2172555-69-8 ({1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172555-69-8
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 5604049
• PubChem ID: 165591768
• Update Time: 2025-07-23

{1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172555-69-8
• EN300-1597171
• {1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C14H26N4O2/c1-11(4-7-19-3)18-14(12-5-8-20-9-6-12)13(10-15-2)16-17-18/h11-12,15H,4-10H2,1-3H3
• InChI Key： QFDGQDQFIFKHDW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1=C(CNC)N=NN1C(C)CCOC

Computed Properties

• Exact Mass: 282.20557608g/mol
• Monoisotopic Mass: 282.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.2Ų

Additional information on {1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2172555-69-8 and the product name {1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its unique substitution patterns and functional groups, has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. The compound's molecular framework incorporates a variety of pharmacophores that make it a promising candidate for further investigation in various therapeutic areas.

In the realm of chemical biology, the exploration of novel heterocyclic compounds is of paramount importance. Heterocycles, particularly those containing nitrogen atoms, are known for their diverse biological activities and have been extensively studied for their roles in medicinal chemistry. The presence of a triazole ring in the molecular structure of {1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine adds to its complexity and potential biological relevance. Triazole derivatives have been widely investigated for their antimicrobial, antifungal, and anti-inflammatory properties, making this compound a subject of intense interest.

The substituents attached to the triazole ring and the oxane moiety further enhance the compound's pharmacological profile. The 4-methoxybutan-2-yl group introduces a lipophilic character to the molecule, which can influence its solubility and bioavailability. This feature is particularly important in drug design, as it can affect how the compound interacts with biological targets. Additionally, the presence of an oxane ring provides structural stability and can modulate the compound's metabolic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between {1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and various biological targets. These computational studies have hinted at its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic development.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions. Initial experiments suggest that it may exert its effects by modulating the activity of key signaling pathways associated with inflammation and cell proliferation. The precise mechanisms by which it interacts with biological targets remain an area of active investigation. However, these preliminary findings are encouraging and warrant further exploration.

The synthesis of {1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to construct the triazole ring and incorporate the various substituents with high fidelity. Recent developments in transition metal-catalyzed reactions have provided new tools for constructing complex heterocyclic frameworks efficiently. These advances have made it possible to synthesize such intricate molecules with greater ease than was previously possible.

The role of spectroscopic techniques in characterizing this compound cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy has been particularly valuable in confirming the structural integrity of {1-(4-methoxybutan-2-yl)-5-(oxan-4-yll)-1H-l ,2 ,3 -triazol - 4 - ylmethyl} (methyl)amine. Additionally, mass spectrometry has provided insights into its fragmentation patterns, which are crucial for understanding its chemical behavior. These analytical methods are essential for ensuring that the compound is synthesized correctly and for guiding further modifications.

The potential applications of this compound extend beyond basic research. Given its structural complexity and pharmacological promise, it could serve as a scaffold for developing novel therapeutics targeting various diseases. Its unique combination of functional groups makes it a versatile molecule that can be modified to enhance its potency or selectivity against specific biological targets.

The integration of computational modeling with experimental data has been instrumental in advancing our understanding of this compound's properties. By combining these approaches, researchers can gain a more comprehensive view of how it interacts with biological systems. This interdisciplinary approach is crucial for translating laboratory findings into viable therapeutic strategies.

The future directions for research on {1-(4-methoxybutan - 2 - yl ) - 5 - ( ox an - 4 - yl ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - ylm eth ylm eth yl} am ine are multifaceted. Further investigation into its pharmacological effects will be essential to determine its therapeutic potential fully. Additionally, exploring synthetic modifications to optimize its properties will be a key focus area. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals.

In conclusion, {1-(4-methoxybutan - 2 - yl ) - 5 - ( ox an - 4 - yl ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - ylm eth ylm eth yl} am ine (CAS no: 2172555 strong >69 >8) represents a significant advancement in chemical biology and pharmaceutical research . Its complex structure , coupled with promising preliminary results , makes it a compelling subject for further study . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in developing innovative treatments for various diseases . The intersection of organic chemistry , computational biology , and medicinal chemistry exemplified by this molecule highlights the exciting possibilities that lie ahead in drug discovery . p >